Cas no 108321-84-2 (L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt)

• Product Name: L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt
• CAS No: 108321-84-2
• MF: C₂₁H₁₉F₃N₂O₅
• MW: 436.381176233292
• MDL: MFCD00167024
• CID: 138659
• PubChem ID: 16218541
• Update Time: 2025-06-17

L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)-3-phenylpropanamide 2,2,2-trifluoroacetate
• L-Phenylalanine 4-methyl-7-coumarinylamide trifluoroacetate salt
• L-Phenylalanine 7-amido-4-methylcoumarin trifluoroacetate
• L-Phenylalanine 7-amido-4-methylcoumarin trifluoroacetate salt
• (2S)-2-amino-N-(4-methyl-2-oxochromen-7-yl)-3-phenylpropanamide,2,2,2-trifluoroacetic acid
• H-PHE-AMC TFA
• L-Phe-AMC·TFA
• H-L-Phe-AMC*TFA
• PHENYLALANINE-AMC TFA
• L-PHENYLALANINE-AMC TFA
• L-Phenylalanine 7-amido-4-methylcouramin trifluoro
• L-PHENYLALANINE 7-AMIDO-4-METHYL-*COUMAR IN TRIFLUOR
• L-phenylalanine 4-methyl-7-coumarinyl-amide trifluoroac.
• L-PHENYLALANINE 4-METHYLUMBELLIFERYLAMIDE TRIFLUOROACETATE
• H-Phe-AMC &sdot
• (2S)-2-amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)-3-phenylpropanamide; trifluoroacetic acid
• MFCD00167024
• (2S)-2-amino-N-(4-methyl-2-oxochromen-7-yl)-3-phenylpropanamide;2,2,2-trifluoroacetic acid
• AMY41728
• AKOS015910343
• 108321-84-2
• DTXSID90584965
• L-Phenylalanine 7-amido-4-methylcoumarin, trifluoroacetate salt
• TWTCFDQXNADDLQ-NTISSMGPSA-N
• P-3500
• Trifluoroacetic acid--N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-L-phenylalaninamide (1/1)
• SCHEMBL380768
• CS-0440656
• G84882
• L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt

• MDL： MFCD00167024
• Inchi： 1S/C19H18N2O3.C2HF3O2/c1-12-9-18(22)24-17-11-14(7-8-15(12)17)21-19(23)16(20)10-13-5-3-2-4-6-13;3-2(4,5)1(6)7/h2-9,11,16H,10,20H2,1H3,(H,21,23);(H,6,7)/t16-;/m0./s1
• InChI Key： TWTCFDQXNADDLQ-NTISSMGPSA-N
• SMILES： FC(C(=O)O)(F)F.O1C(C=C(C)C2C=CC(=CC1=2)NC([C@H](CC1C=CC=CC=1)N)=O)=O

Computed Properties

• Exact Mass: 436.12500
• Monoisotopic Mass: 436.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 43
• XLogP3: nothing
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Color/Form: White powder
• Melting Point: ~200 °C
• PSA: 122.63000
• LogP: 4.01650
• Solubility: Not determined

L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Safety Term：22-24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt

Introduction to L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt (CAS No. 108321-84-2)

L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt, identified by its CAS number 108321-84-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural configuration, combines the properties of L-phenylalanine with the functionalities of 7-amido-4-methylcoumarin and the stability provided by the trifluoroacetate salt form. Its multifaceted nature makes it a valuable candidate for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The structural composition of L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt is characterized by a phenylalanine moiety linked to a coumarin derivative through an amide bond. The presence of the trifluoroacetate salt form enhances the solubility and stability of the compound, making it more suitable for biological assays and pharmaceutical formulations. This structural design not only contributes to its chemical properties but also opens up possibilities for its use in drug design and molecular recognition processes.

In recent years, there has been a growing interest in coumarin derivatives due to their broad spectrum of biological activities. Among these derivatives, 7-amido-4-methylcoumarin has shown promise in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of L-phenylalanine into this framework introduces additional functional groups that can interact with biological targets, potentially enhancing the compound's efficacy and selectivity.

One of the most compelling aspects of L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt is its potential in the development of novel antibiotics. The amide bond and the presence of fluorine atoms in the trifluoroacetate group can influence the compound's interaction with bacterial enzymes and cell membranes. This has led to investigations into its efficacy against resistant bacterial strains, making it a promising candidate for further study in antimicrobial therapy.

The trifluoroacetate salt form plays a crucial role in stabilizing the compound during storage and transportation. The trifluoroacetyl group enhances the compound's hydrophobicity while maintaining its solubility in polar solvents, which is essential for formulation into pharmaceutical products. This balance between hydrophobicity and solubility makes it an ideal candidate for drug delivery systems designed to improve bioavailability and therapeutic outcomes.

Recent studies have also explored the use of L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt in the development of fluorescent probes for biological imaging. The coumarin moiety is known for its strong fluorescence properties, which can be modulated by changes in the surrounding environment. This characteristic makes it useful for tracking biological processes and diagnosing diseases at the cellular level. The addition of L-phenylalanine and the trifluoroacetate group further enhances its utility as a probe by improving its stability and interaction with biological targets.

The compound's potential in drug discovery is further highlighted by its role as a building block for more complex molecules. Chemists have leveraged its structural features to synthesize derivatives with enhanced pharmacological properties. These derivatives are being tested in preclinical studies for their efficacy against various diseases, including neurodegenerative disorders and cancer. The versatility of L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt as a starting material underscores its importance in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, making it feasible for large-scale production. The process typically involves condensation reactions between L-phenylalanine derivatives and coumarin precursors, followed by functionalization with an amide group and conversion to the trifluoroacetate salt form.

The growing body of research on coumarin derivatives has spurred interest in exploring their mechanisms of action. Studies have shown that these compounds can interact with various biological pathways, leading to their therapeutic effects. For instance, some coumarin derivatives have been found to inhibit enzymes involved in inflammation and cell proliferation, which are key factors in many diseases. The presence of L-phenylalanine in L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt may enhance these interactions by providing additional binding sites or modulating enzyme activity.

In conclusion, L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt (CAS No. 108321-84-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it suitable for various applications, including antibiotic development, fluorescent probing, and drug synthesis. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing medical science.